Cas no 71259-74-0 (methyl[2-(oxolan-2-yl)ethyl]amine)

• Product name: methyl[2-(oxolan-2-yl)ethyl]amine
• CAS No: 71259-74-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5226144
• PubChem ID: 20773508

methyl[2-(oxolan-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl-[2-(tetrahydro-furan-2-yl)-ethyl]-amine
• n-Methyl-2-(tetrahydrofuran-2-yl)ethan-1-amine
• methyl[2-(oxolan-2-yl)ethyl]amine

• Inchi： 1S/C7H15NO/c1-8-5-4-7-3-2-6-9-7/h7-8H,2-6H2,1H3
• InChI Key： KHXLJWOBDMGMCQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CCNC

Additional information on methyl[2-(oxolan-2-yl)ethyl]amine

Comprehensive Overview of Methyl[2-(oxolan-2-yl)ethyl]amine (CAS No. 71259-74-0): Properties, Applications, and Industry Insights

Methyl[2-(oxolan-2-yl)ethyl]amine (CAS No. 71259-74-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This secondary amine derivative, characterized by a tetrahydrofuran (oxolan-2-yl) ring, serves as a versatile building block in synthetic chemistry. The compound's molecular formula C₇H₁₅NO combines amine functionality with cyclic ether properties, enabling diverse reactivity patterns that interest researchers developing novel bioactive molecules.

Recent literature highlights the compound's role in drug discovery pipelines, particularly for central nervous system (CNS) targets where the oxolane moiety enhances blood-brain barrier permeability. Analytical studies using GC-MS and NMR confirm its stability under standard laboratory conditions, with a boiling point range of 195-200°C at atmospheric pressure. The methylamine group contributes to nucleophilic character, making it valuable for reductive amination reactions—a trending topic in green chemistry optimization discussions.

Industrial applications leverage methyl[2-(oxolan-2-yl)ethyl]amine as a precursor for corrosion inhibitors and polymer modifiers, addressing growing demand in materials science. Patent analyses reveal its incorporation in epoxy resin formulations, where the cyclic structure improves thermal resistance—a key focus area for electric vehicle battery component development. The compound's logP value (predicted 0.82) suggests balanced hydrophilicity, explaining its utility in formulation chemistry for agricultural adjuvants.

Emerging research explores the compound's potential in asymmetric catalysis, with particular interest in creating chiral auxiliaries for stereoselective synthesis. This aligns with pharmaceutical industry needs for enantiopure intermediates, a frequently searched topic in AI-driven molecular design platforms. Computational chemistry studies indicate favorable binding interactions with biological targets, positioning 71259-74-0 as a candidate for fragment-based drug discovery workflows.

Environmental fate studies demonstrate moderate biodegradability (OECD 301B), making it suitable for sustainable chemistry applications—a critical consideration in ESG-focused manufacturing. Analytical methods for detection include HPLC-UV (optimal at 254 nm) and LC-MS techniques, with recent method developments focusing on trace-level quantification to meet stringent regulatory requirements.

The synthesis of methyl[2-(oxolan-2-yl)ethyl]amine typically involves reductive alkylation of 2-(2-aminoethyl)tetrahydrofuran, with process intensification strategies reducing byproduct formation. This addresses common search queries about atom economy improvement in specialty chemical production. Scale-up challenges relate to purification of the viscous liquid, with molecular distillation emerging as an efficient solution in pilot plant studies.

Quality control specifications for CAS 71259-74-0 emphasize ≥98% purity by GC analysis, with residual solvent limits meeting ICH Q3C guidelines. Storage recommendations highlight protection from oxidative degradation under nitrogen atmosphere—a best practice frequently discussed in chemical handling forums. The compound's shelf life exceeds 24 months when stored at 2-8°C in amber glass containers.

Market intelligence indicates growing procurement of methyl[2-(oxolan-2-yl)ethyl]amine by contract research organizations (CROs), particularly for fragment library development. This correlates with increased search volume for scaffold hopping strategies in medicinal chemistry. The compound's price stability reflects balanced supply-demand dynamics, with major producers located in European and Asian specialty chemical hubs.

Recent technological advancements enable continuous flow synthesis of this amine derivative, addressing industry interest in process automation solutions. Safety assessments classify the material as non-mutagenic in Ames tests, with LD50 values >2000 mg/kg (oral, rat)—a frequently requested datum in regulatory documentation preparations.

Comparative studies with structural analogs demonstrate superior solvation properties in non-polar media, explaining its adoption in catalytic systems for hydrocarbon transformations. The compound's Hansen solubility parameters (δD=17.2, δP=5.1, δH=8.3 MPa^1/2) facilitate rational solvent selection—a hot topic in computational materials science communities.

Future research directions may explore enzyme-mediated derivatization of 71259-74-0, building on current trends in biocatalysis optimization. The compound's structural features position it as a candidate for metal-organic framework (MOF) functionalization—an area receiving heightened academic and industrial attention.